Cas no 185414-69-1 (6-Methoxy-2-(4-methylphenyl)-1-benzothiophene)

• Product Name: 6-Methoxy-2-(4-methylphenyl)-1-benzothiophene
• CAS No: 185414-69-1
• MF: C₁₆H₁₄OS
• MW: 254.346763134003
• CID: 2785061
• PubChem ID: 54010769
• Update Time: 2025-04-21

6-Methoxy-2-(4-methylphenyl)-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 185414-69-1
• DTXSID20708354
• 6-Methoxy-2-(4-methylphenyl)-1-benzothiophene

• Inchi： 1S/C16H14OS/c1-11-3-5-12(6-4-11)15-9-13-7-8-14(17-2)10-16(13)18-15/h3-10H,1-2H3
• InChI Key： KSEFJIFPJSFBSK-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2C=C1C1C=CC(C)=CC=1)OC

Computed Properties

• Exact Mass: 254.07653624Da
• Monoisotopic Mass: 254.07653624Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 37.5Ų